![molecular formula C19H36O2 B095650 Methyl 8-(2-butylcyclohexyl)octanoate CAS No. 16847-05-5](/img/structure/B95650.png)
Methyl 8-(2-butylcyclohexyl)octanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 8-(2-butylcyclohexyl)octanoate (MBO) is a synthetic fragrance compound that is widely used in the perfume and cosmetic industry. It is a clear, colorless liquid with a pleasant odor and is known for its long-lasting fragrance. MBO has been extensively studied for its potential applications in scientific research, particularly in the field of olfactory perception and behavior.
Mechanism of Action
Methyl 8-(2-butylcyclohexyl)octanoate acts as a ligand for specific olfactory receptors in the nose, leading to the activation of specific neural pathways that are responsible for odor perception. The exact mechanism of action of this compound is not fully understood, but it is believed to involve the binding of this compound to specific receptor proteins on the surface of olfactory receptor cells in the nose.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects in animals and humans. It can induce changes in heart rate, blood pressure, and respiratory rate, and can also affect the release of certain hormones and neurotransmitters in the brain. The exact mechanisms underlying these effects are not fully understood, but they are believed to involve the activation of specific neural pathways in the brain.
Advantages and Limitations for Lab Experiments
Methyl 8-(2-butylcyclohexyl)octanoate has several advantages as a research tool, including its high potency, long-lasting fragrance, and easy availability. However, it also has some limitations, including its potential toxicity and the need for careful handling and storage. Researchers must take appropriate safety precautions when working with this compound to avoid any potential health hazards.
Future Directions
There are several potential directions for future research on Methyl 8-(2-butylcyclohexyl)octanoate, including:
1. Investigating the neural mechanisms underlying olfactory perception and behavior in different animal species.
2. Studying the effects of this compound on human olfactory perception and behavior, including its potential use in the development of new fragrance products.
3. Developing new synthetic fragrance compounds based on the structure of this compound, with improved potency, safety, and stability.
4. Exploring the potential therapeutic applications of this compound in the treatment of olfactory disorders and other neurological conditions.
5. Investigating the environmental impact of this compound and other synthetic fragrance compounds, including their potential effects on air quality and human health.
In conclusion, this compound is a synthetic fragrance compound that has been extensively studied for its potential applications in scientific research, particularly in the field of olfactory perception and behavior. It has several advantages as a research tool, including its high potency and long-lasting fragrance, but also has some limitations that must be carefully considered. There are several potential directions for future research on this compound, including investigating the neural mechanisms underlying olfactory perception and behavior, developing new synthetic fragrance compounds, and exploring potential therapeutic applications.
Synthesis Methods
Methyl 8-(2-butylcyclohexyl)octanoate is synthesized through a multi-step process involving the reaction of cyclohexanone with n-butylmagnesium bromide, followed by esterification with octanoic acid and methylation with dimethyl sulfate. The final product is purified through distillation and recrystallization to obtain a high-purity compound.
Scientific Research Applications
Methyl 8-(2-butylcyclohexyl)octanoate has been used extensively in scientific research to study the olfactory perception and behavior of animals and humans. It is a potent odorant that can activate specific olfactory receptors in the nose, leading to the perception of a specific odor. This compound has been used in various studies to investigate the neural mechanisms underlying olfactory perception and to understand how different odorants are processed in the brain.
properties
CAS RN |
16847-05-5 |
---|---|
Molecular Formula |
C19H36O2 |
Molecular Weight |
296.5 g/mol |
IUPAC Name |
methyl 8-(2-butylcyclohexyl)octanoate |
InChI |
InChI=1S/C19H36O2/c1-3-4-12-17-14-10-11-15-18(17)13-8-6-5-7-9-16-19(20)21-2/h17-18H,3-16H2,1-2H3 |
InChI Key |
MCPUIPZASRSCFE-UHFFFAOYSA-N |
SMILES |
CCCCC1CCCCC1CCCCCCCC(=O)OC |
Canonical SMILES |
CCCCC1CCCCC1CCCCCCCC(=O)OC |
synonyms |
2-Butylcyclohexaneoctanoic acid methyl ester |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.